Cas no 477567-71-8 (ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate)

ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate
- 2-Thiophenecarboxylic acid, 5-[[(5-chloro-2-thienyl)carbonyl]amino]-3-methyl-, ethyl ester
- 477567-71-8
- 5-[(5-chlorothiophene-2-carbonyl)amino]-3-methyl-thiophene-2-carboxylic acid ethyl ester
- cid_5310099
- CHEMBL1401344
- SR-01000009776-1
- ethyl 5-(5-chlorothiophene-2-carboxamido)-3-methylthiophene-2-carboxylate
- HMS2258C23
- MLS000102924
- BDBM41914
- ethyl 5-[(5-chloranylthiophen-2-yl)carbonylamino]-3-methyl-thiophene-2-carboxylate
- 5-[[(5-chloro-2-thiophenyl)-oxomethyl]amino]-3-methyl-2-thiophenecarboxylic acid ethyl ester
- F0882-0798
- SR-01000009776
- SMR000018396
- ethyl 5-[(5-chlorothiophene-2-carbonyl)amino]-3-methylthiophene-2-carboxylate
- AKOS008445077
-
- Inchi: 1S/C13H12ClNO3S2/c1-3-18-13(17)11-7(2)6-10(20-11)15-12(16)8-4-5-9(14)19-8/h4-6H,3H2,1-2H3,(H,15,16)
- InChI Key: NKUIRTDHTOWFOH-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)SC(NC(C2SC(Cl)=CC=2)=O)=CC=1C
Computed Properties
- Exact Mass: 328.9947133g/mol
- Monoisotopic Mass: 328.9947133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.434±0.06 g/cm3(Predicted)
- Boiling Point: 389.0±42.0 °C(Predicted)
- pka: 12.18±0.70(Predicted)
ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0882-0798-20μmol |
ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate |
477567-71-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F0882-0798-1mg |
ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate |
477567-71-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F0882-0798-30mg |
ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate |
477567-71-8 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F0882-0798-15mg |
ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate |
477567-71-8 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F0882-0798-20mg |
ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate |
477567-71-8 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F0882-0798-2μmol |
ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate |
477567-71-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F0882-0798-5mg |
ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate |
477567-71-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F0882-0798-75mg |
ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate |
477567-71-8 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F0882-0798-10mg |
ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate |
477567-71-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0882-0798-3mg |
ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate |
477567-71-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 |
ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate Related Literature
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Dnyaneshwar Kand,Prashant Sahebrao Mandal,Tanmoy Saha,Pinaki Talukdar RSC Adv., 2014,4, 59579-59586
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2. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
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Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
Additional information on ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate
Recent Advances in the Study of Ethyl 5-(5-Chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate (CAS: 477567-71-8)
The compound ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate (CAS: 477567-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene-based structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.
One of the key areas of research has been the synthesis and structural modification of ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate to enhance its bioactivity and reduce potential side effects. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that slight modifications to the thiophene ring could significantly improve the compound's binding affinity to target proteins, thereby increasing its efficacy. The researchers utilized computational modeling and high-throughput screening to identify the most promising derivatives.
In addition to its therapeutic potential, the compound has also been investigated for its role in drug delivery systems. A recent report in Advanced Drug Delivery Reviews highlighted its ability to form stable complexes with nanoparticles, which could be leveraged for targeted drug delivery. This property is particularly valuable in oncology, where precise delivery of chemotherapeutic agents is crucial to minimizing off-target effects.
Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate. The findings revealed that the compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes.
Despite these promising findings, challenges remain in the clinical translation of ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate. Issues such as solubility, bioavailability, and long-term toxicity need to be addressed through further preclinical and clinical studies. However, the compound's versatile pharmacological profile and the growing body of research supporting its applications make it a compelling candidate for future drug development.
In conclusion, ethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2-carboxylate (CAS: 477567-71-8) represents a promising avenue for research in chemical biology and pharmaceuticals. Its diverse therapeutic potential, coupled with advances in synthetic and delivery technologies, positions it as a molecule of significant interest for the development of next-generation therapeutics. Continued research efforts will be essential to fully unlock its potential and address existing challenges.
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